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Compound of Interest

Compound Name: Bromodichloronitromethane

Cat. No.: B120469

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of
bromodichloronitromethane (CBrCIlzNO:z), a compound of interest in various research
applications. Due to its potential health hazards, strict adherence to the following procedures is
crucial to ensure personnel safety and prevent environmental contamination.

Introduction

Bromodichloronitromethane is a halonitromethane that has been identified as a disinfection
byproduct in drinking water.[1][2] It is recognized for its cytotoxic and genotoxic properties,
necessitating careful handling in a laboratory setting.[3][4] This compound is also known to be
thermally unstable, which has implications for its storage and analytical procedures.[2]

Hazard Identification and Toxicological Profile
2.1. Physical and Chemical Properties
A comprehensive summary of the physical and chemical properties of

bromodichloronitromethane is essential for safe handling. The following table consolidates
available data.
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Property Value Reference
Molecular Formula CBrCI2NO2 [5]
Appearance Colorless liquid [6]
Boiling Point 87 °C (lit.) [6]
Melting Point -55 °C (lit.) [6]
Relative Density 1.98 g/cm3 at 25 °C [6]
Water Solubility Insoluble [6]

2.2. Toxicological Data

Bromodichloronitromethane is a hazardous substance with evidence of cytotoxicity and

genotoxicity.[3][4] The primary routes of exposure are inhalation, ingestion, and skin contact.

Toxicity Metric Value Species/System Reference
Chinese Hamster

LC50 (Cytotoxicity) 13.2 uM Ovary (CHO) cells [4]
(72-hour exposure)

Genotoxicity Positive Induces DNA damage  [3]

Carcinogenicity

Moderate concern
based on structural
activity relationship
(SAR) analysis

[3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling bromodichloronitromethane to minimize

exposure.
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PPE Category Specification Rationale

) Chemical safety goggles and a  Protects against splashes and
Eye and Face Protection ]
face shield vapors.

Chemical-resistant gloves
Hand Protection (e.g., nitrile, neoprene). Double  Prevents skin contact.

gloving is recommended.

A lab coat or a chemical- ] ) )
] ) Provides a barrier against
Body Protection resistant apron worn over full- ) ]
) accidental spills.
coverage clothing.

Work should be conducted in a
certified chemical fume hood. If
) ) the risk of inhalation is high, a Prevents inhalation of harmful
Respiratory Protection ] ]
full-face respirator with vapors.
appropriate cartridges should

be used.

Safe Handling and Experimental Protocols

4.1. General Precautions

e Training: All personnel must be thoroughly trained on the hazards and safe handling
procedures for bromodichloronitromethane before commencing any work.

o Designated Area: All work with this compound should be conducted in a designated area
within a certified chemical fume hood.

¢ Avoid Contamination: Avoid contact with skin, eyes, and clothing. Do not inhale vapors or
mists.[6]

e Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling.[6]

4.2. Experimental Workflow
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The following diagram outlines the logical workflow for the safe handling of
bromodichloronitromethane.

Workflow for Safe Handling of Bromodichloronitromethane
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Y
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Caption: A logical workflow for the safe handling of bromodichloronitromethane.
4.3. Step-by-Step Protocol for a Typical Experiment

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS) for bromodichloronitromethane.

o

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Don all required PPE as specified in Section 3.

[¢]

Prepare all necessary equipment and reagents before handling the compound.
e Handling:

o Conduct all manipulations of bromodichloronitromethane, including weighing and
dilutions, inside the chemical fume hood.

o Use the smallest quantity of the compound necessary for the experiment.
o Keep all containers of bromodichloronitromethane tightly sealed when not in use.[6]
e Post-Handling:

o After completing the experimental work, decontaminate all surfaces and equipment that
may have come into contact with the compound using an appropriate solvent and cleaning
agent.

o Carefully remove and dispose of contaminated PPE in a designated hazardous waste
container.

o Wash hands and any exposed skin thoroughly with soap and water.

Storage and Disposal

5.1. Storage
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o Store bromodichloronitromethane in a cool, dry, and well-ventilated area, away from heat,
sparks, and open flames.[6]

o Keep the container tightly closed and upright to prevent leakage.[6]

» Store away from incompatible materials.

5.2. Disposal

o All waste containing bromodichloronitromethane must be treated as hazardous waste.

e Collect all liquid and solid waste in clearly labeled, sealed, and appropriate hazardous waste
containers.

e Dispose of the waste through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[6] Do not dispose of it down the drain.[6]

Emergency Procedures
6.1. Spills
o Small Spills (in a fume hood):
o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).
o Collect the absorbent material in a sealed container for hazardous waste disposal.

o Decontaminate the area with an appropriate solvent.

o Large Spills:

[e]

Evacuate the area immediately.

o

Alert laboratory personnel and the institutional safety office.

o

Prevent the spill from entering drains.

[¢]

Allow only trained personnel with appropriate respiratory protection to clean up the spill.
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6.2. First Aid

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention.[6]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[6]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[6]

Potential Signaling Pathways

The genotoxicity of halonitromethanes like bromodichloronitromethane is thought to be
related to the induction of oxidative stress and subsequent DNA damage.[3] The diagram below
illustrates a potential high-level pathway.
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Potential Genotoxicity Pathway of Bromodichloronitromethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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